2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide

• IUPAC Name: 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide
• InChI: InChI=1S/C22H29ClN2O2/c1-14(18-2-4-19(23)5-3-18)25-21(27)13-24-20(26)12-22-9-15-6-16(10-22)8-17(7-15)11-22/h2-5,14-17H,6-13H2,1H3,(H,24,26)(H,25,27)
• InChI Key: ZUSIAHNSGDIJKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)Cl)NC(=O)CNC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C22H29ClN2O2
• Molecular Weight: 388.9 g/mol

Description

2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide, also known as ABEA, is a synthetic compound that belongs to the class of adamantane-containing drugs. It was first synthesized in 1999 by researchers at the University of California, San Francisco. Since then, ABEA has gained attention for its potential use in scientific research due to its unique pharmacological properties.

Mechanism of Action

2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide acts as a positive allosteric modulator of the α7 nicotinic acetylcholine receptor (nAChR). This receptor is involved in the regulation of neurotransmitter release, neuronal excitability, and synaptic plasticity. 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide binds to a site on the receptor that is distinct from the acetylcholine binding site, resulting in an increase in receptor activity.
Biochemical and Physiological Effects
2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide has been shown to have a variety of biochemical and physiological effects. In addition to enhancing LTP and neurotransmitter release, 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity. 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide has also been shown to have neuroprotective effects, reducing neuronal damage in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One advantage of 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide is its specificity for the α7 nAChR. This receptor is highly expressed in the hippocampus, a brain region that is critical for learning and memory. 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide's ability to enhance LTP and increase neurotransmitter release in this region makes it a valuable tool for studying the mechanisms underlying cognitive function. However, one limitation of 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research on 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide. One area of interest is its potential use in the treatment of cognitive disorders, such as Alzheimer's disease. 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide's ability to enhance LTP and increase neurotransmitter release could make it a promising therapeutic agent for these conditions. Another area of interest is the development of more potent and selective α7 nAChR modulators based on the structure of 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide. These compounds could be used to further elucidate the role of this receptor in cognitive function and to develop new treatments for neurological disorders.

Synthesis Methods

The synthesis of 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide involves several steps, including the reaction of adamantane with N-chloroacetyl chloride to form N-(1-adamantyl)chloroacetamide, which is then reacted with 4-chlorophenethylamine to form the intermediate product, N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide. Finally, the intermediate product is reacted with adamantoyl chloride to form 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide.

Scientific Research Applications

2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to enhance long-term potentiation (LTP), a process that is essential for learning and memory. 2-(1-adamantyl)-N-[2-[1-(4-chlorophenyl)ethylamino]-2-oxoethyl]acetamide has also been shown to increase the release of neurotransmitters, such as dopamine and acetylcholine, which play important roles in cognitive function.